Cas no 87821-84-9 (2-Cyclohexen-1-one, 5-(3,4-dimethylphenyl)-3-hydroxy-)

• Product Name: 2-Cyclohexen-1-one, 5-(3,4-dimethylphenyl)-3-hydroxy-
• CAS No: 87821-84-9
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 652023
• PubChem ID: 13798577
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 5-(3,4-dimethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5-(3,4-dimethylphenyl)-3-hydroxy-
• 5-(3,4-dimethylphenyl)-3-hydroxycyclohex-2-en-1-one
• 87821-84-9
• DTXSID10549798
• 5-Hydroxy-3',4'-dimethyl-1,6-dihydro[1,1'-biphenyl]-3(2H)-one

• Inchi： 1S/C14H16O2/c1-9-3-4-11(5-10(9)2)12-6-13(15)8-14(16)7-12/h3-5,8,12,15H,6-7H2,1-2H3
• InChI Key： KXLYIQGAGJJNLD-UHFFFAOYSA-N
• SMILES： OC1=CC(CC(C2C=CC(C)=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų